Cas no 661481-48-7 (Benzenemethanol, 4-(phenylmethoxy)-2-[(tetrahydro-2H-pyran-4-yl)oxy]-)

• Product Name: Benzenemethanol, 4-(phenylmethoxy)-2-[(tetrahydro-2H-pyran-4-yl)oxy]-
• CAS No: 661481-48-7
• MF: C₁₉H₂₂O₄
• MW: 314.375586032867
• CID: 1710460
• PubChem ID: 23077856
• Update Time: 2025-04-21

Benzenemethanol, 4-(phenylmethoxy)-2-[(tetrahydro-2H-pyran-4-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-(phenylmethoxy)-2-[(tetrahydro-2H-pyran-4-yl)oxy]-
• SCHEMBL3172039
• 661481-48-7
• DB-372269
• (4-(benzyloxy)-2-((tetrahydro-2H-pyran-4-yl)oxy)phenyl)methanol

• Inchi： 1S/C19H22O4/c20-13-16-6-7-18(22-14-15-4-2-1-3-5-15)12-19(16)23-17-8-10-21-11-9-17/h1-7,12,17,20H,8-11,13-14H2
• InChI Key： RYHWEHPQGOJNFM-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)OC1C=C(C=CC=1CO)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 314.15186
• Monoisotopic Mass: 314.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• PSA: 47.92